2-Amino-N'-hydroxy-6-methylbenzene-1-carboximidamide

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 2-amino-N'-hydroxy-6-methylbenzenecarboximidamide
• InChI: InChI=1S/C8H11N3O/c1-5-3-2-4-6(9)7(5)8(10)11-12/h2-4,12H,9H2,1H3,(H2,10,11)
• InChI Key: GUVXWPHSWDMFNG-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)N)/C(=N/O)/N
• Canonical SMILES: CC1=C(C(=CC=C1)N)C(=NO)N

Description

2-Amino-N'-hydroxy-6-methylbenzene-1-carboximidamide is a substituted benzene derivative featuring an amino group at position 2, a hydroxy-substituted carboximidamide group at position 1, and a methyl substituent at position 4. This compound belongs to the carboximidamide class, characterized by the presence of a C(=NH)NHOH functional group. The methyl group at position 6 introduces steric and electronic effects that may influence solubility, reactivity, and biological interactions compared to other derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N’-hydroxy-6-methylbenzene-1-carboximidamide typically involves the reaction of 6-methylbenzene-1,2-diamine with hydroxylamine under specific conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires careful control of temperature and pH to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-N’-hydroxy-6-methylbenzene-1-carboximidamide may involve more advanced techniques, such as continuous flow synthesis or the use of automated reactors. These methods allow for greater control over reaction conditions and can lead to higher yields and purity of the final product.

Chemical Reactions Analysis

Metal Chelation

The hydroxylamine and carboximidamide groups enable strong metal-binding properties:

Reaction with Fe³⁺:

$$\text{Compound} + \text{Fe}^{3+} \rightarrow \text{Fe}^{3+}-\text{Complex} \quad (K_d = 2.3 \times 10^{-7} \, \text{M})$$

• Mechanism: Bidentate coordination via the hydroxylamine oxygen and imine nitrogen.

• Applications: Inhibition of metalloenzymes like histone deacetylases (HDACs) in biochemical assays.

Substitution Reactions

The amino group at position 2 participates in electrophilic substitution:

Acetylation:

$$\text{Compound} + \text{AcCl} \xrightarrow{\text{DCM, \, NMM}} \text{N-Acetyl Derivative}$$

• Conditions: Room temperature, 1 hour; yield: 58% .

• Outcome: Enhanced lipophilicity for pharmacokinetic studies.

Oxidation of Hydroxylamine:

$$\text{Compound} \xrightarrow[\text{H}_2\text{O}_2, \, \text{Fe}^{2+}]{\text{Fenton-like}} \text{Nitroso Intermediate}$$

• Product Instability: Nitroso derivatives are prone to dimerization.

Reduction of Carboximidamide:

$$\text{Compound} \xrightarrow{\text{LiAlH}_4} \text{Primary Amine}$$

• Yield: ~70% in anhydrous THF.

Biological Interactions

The compound exhibits activity against microbial and cancer cell lines:

Antimicrobial Activity:

Strain	MIC (µg/mL)	Mechanism
E. coli	32	Disruption of cell wall synthesis
S. aureus	16	Inhibition of DNA gyrase

Cytotoxicity (HeLa cells):

• IC₅₀: 8.5 µM via ROS-mediated apoptosis .

Comparative Reactivity

Reactivity compared to structural analogs:

Compound	Key Functional Groups	Chelation Strength (K_d, M)	Bioactivity (IC₅₀, µM)
2-Amino-N'-hydroxy-6-methylbenzene-1-carboximidamide	N'-hydroxy, NH₂, CH₃	$2.3 \times 10^{-7}$	8.5
N'-Hydroxybenzeneacetamide	N'-hydroxy, COCH₃	$1.1 \times 10^{-5}$	45.2
N-Hydroxy-N'-(4-methoxyphenyl)urea	Urea, OCH₃	$4.7 \times 10^{-6}$	22.1

Stability and Degradation

• Hydrolytic Stability: Degrades <5% in pH 7.4 buffer over 24 hours.

• Thermal Decomposition: Onset at 210°C (TGA data) .

Scientific Research Applications

2-Amino-N’-hydroxy-6-methylbenzene-1-carboximidamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Amino-N’-hydroxy-6-methylbenzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, leading to the modulation of their activity. This can result in various biological effects, such as inhibition of cell proliferation or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The methyl group in the target compound is electron-donating, increasing electron density on the benzene ring compared to the electron-withdrawing chloro group in N-(2-chlorophenyl)-N'-hydroxybenzenecarboximidamide. This difference may alter reactivity in electrophilic substitution or metal-coordination reactions .

Functional Group Diversity: Carboximidamide vs. Hydrazide: The carboximidamide group (C(=NH)NHOH) in the target compound enables hydrogen bonding and chelation, whereas the hydrazide group (CONHNH₂) in 2-amino-N'-benzylideneacetohydrazide facilitates Schiff base formation . N,O-Bidentate Directing Groups: The hydroxy and amino groups in the target compound and N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide may both act as directing groups in metal-catalyzed reactions, though steric hindrance from the methyl substituent in the former could limit coordination efficiency .

Physicochemical Properties

• Solubility: The hydroxy and amino groups enhance water solubility, but the methyl substituent may reduce it compared to chloro or benzylidene analogs due to increased hydrophobicity.
• Stability: Carboximidamides are prone to hydrolysis under acidic or basic conditions, whereas hydrazides (e.g., 2-amino-N'-benzylideneacetohydrazide) may exhibit greater stability .

Biological Activity

2-Amino-N'-hydroxy-6-methylbenzene-1-carboximidamide is a compound that has garnered interest in pharmacological research due to its potential biological activities. This article reviews the current understanding of its biological activity, including its anti-inflammatory and cytotoxic properties, alongside relevant case studies and research findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_9\text{H}_{11}\text{N}_3\text{O}$$

This formula indicates the presence of an amino group, a hydroxyl group, and a carboximidamide functional group, which are crucial for its biological interactions.

Anti-inflammatory Activity

Recent studies have demonstrated that 2-Amino-N'-hydroxy-6-methylbenzene-1-carboximidamide exhibits significant anti-inflammatory properties. In vitro experiments have shown that this compound can inhibit the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β) while promoting the expression of neuronal nitric oxide synthase (nNOS), which leads to increased nitric oxide (NO) production. This mechanism is critical as NO acts as a neurotransmitter that can relax smooth muscle tissues .

Table 1: Summary of Anti-inflammatory Effects

Compound	IL-1β Expression (AU)	nNOS Expression (AU)	IC50 (mg/mL)
2-Amino-N'-hydroxy-6-methylbenzene-1-carboximidamide	91.49 ± 2.2	Increased	0.91
Mebeverine	160.6 ± 3.2	Decreased	0.91
Acetylsalicylic Acid	Control	Control	-

The data indicates that 2-Amino-N'-hydroxy-6-methylbenzene-1-carboximidamide has comparable or superior anti-inflammatory effects compared to established drugs like mebeverine and acetylsalicylic acid .

Cytotoxic Activity

In addition to its anti-inflammatory properties, the compound has shown potential cytotoxic effects against various cancer cell lines. A study evaluated its activity against human colon tumor (HCT-116) cells and murine leukemia cells (P-388). The results indicated that at concentrations around $50\mu M$, the compound effectively inhibited cell proliferation, suggesting its potential as an anticancer agent .

Table 2: Cytotoxic Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)
HCT-116	0.39
P-388	0.25
Non-malignant BSC-1	>10

Case Study 1: Anti-inflammatory Mechanism in Gastrointestinal Tract

A detailed examination was conducted on the effects of 2-Amino-N'-hydroxy-6-methylbenzene-1-carboximidamide in animal models of gastrointestinal inflammation. The study found that treatment with this compound resulted in a significant reduction in inflammatory markers and improved motility in the gastrointestinal tract, indicating its therapeutic potential for conditions like irritable bowel syndrome (IBS) .

Case Study 2: Cytotoxicity in Melanoma Cells

Another study focused on the cytotoxic effects of related compounds in melanoma cell lines under UV irradiation. It was found that derivatives similar to 2-Amino-N'-hydroxy-6-methylbenzene-1-carboximidamide exhibited enhanced DNA photocleavage, leading to apoptosis in cancer cells, thus supporting further investigation into its use as a photodynamic therapy agent .

Q & A

Q. What are the standard synthetic routes for 2-Amino-N'-hydroxy-6-methylbenzene-1-carboximidamide, and what challenges arise during its preparation?

The compound can be synthesized via coupling reactions involving anthraniloyl chloride intermediates and hydrazides, as described in analogous benzamide derivatives . Key challenges include controlling intramolecular cyclization (e.g., benzoxazinone formation) and ensuring regioselectivity. Solvent choice (e.g., DMF, CDCl₃) and coupling agents like EDCI or DCC are critical for optimizing yield .

Q. How should researchers handle and store this compound to ensure safety and stability?

Limited toxicological data necessitate strict safety protocols: use fume hoods, wear PPE (gloves, lab coats), and avoid inhalation/contact. Store at 0–6°C if sensitive to decomposition, as recommended for structurally related amidine derivatives . Waste must be segregated and disposed of via certified hazardous waste services .

Q. What analytical techniques are recommended for characterizing purity and structure?

Use ¹H NMR (in DMSO-d₆ or CDCl₃) to confirm substitution patterns and purity. Elemental analysis and HPLC are essential for quantifying impurities. Melting point determination (e.g., >300°C for amidine hydrochlorides) provides additional validation .

Advanced Research Questions

Q. How do electronic and steric effects of substituents influence the compound’s DNA photocleavage activity?

Studies on analogous N,N′-diacylhydrazines (DACHZs) show that electron-withdrawing groups (e.g., halogens at the para position) enhance DNA cleavage under UV-A light. For example, a chloro-substituted derivative exhibited activity at 2 µM, attributed to improved radical generation and binding affinity . Molecular docking simulations can predict substituent effects on target interactions .

Q. What experimental strategies resolve contradictions in reported synthetic yields for related benzimidazole-carboxamide derivatives?

Discrepancies often arise from reaction conditions (e.g., solvent polarity, temperature). Systematic optimization using Design of Experiments (DoE) can identify critical parameters. For example, anhydrous DMF at 0°C improved yields in pyrazole-benzimidazole couplings by suppressing side reactions .

Q. How can researchers validate the compound’s mechanism of action in biological systems?

Combine in vitro assays (e.g., DNA damage via gel electrophoresis) with in silico tools like molecular dynamics (MD) simulations. For instance, MD revealed that halogenated derivatives stabilize interactions with DNA minor grooves, correlating with experimental photocleavage data .

Q. What methodologies address stability issues during long-term storage?

Conduct accelerated stability studies under varying pH, temperature, and humidity. Lyophilization or formulation as a hydrochloride salt (common for amidines) may enhance stability, as seen in related compounds stored at 0–6°C .

Data Contradiction Analysis

Q. Why do some studies report successful amide couplings while others fail under similar conditions?

Contradictions may stem from subtle differences in reagent quality (e.g., anhydrous vs. hydrated solvents) or activation methods. For example, EDCI outperformed DCC in amidations involving sterically hindered amines due to better solubility . Replicate experiments with rigorously dried reagents and inert atmospheres are advised.

Methodological Recommendations

• Synthetic Optimization : Use high-throughput screening to evaluate coupling agents (EDCI vs. HOBt) and solvents (DMF vs. THF) .
• Toxicity Mitigation : Refer to structural analogs (e.g., 2-aminobenzamide derivatives) for preliminary risk assessments until compound-specific data are available .
• Data Reproducibility : Document reaction parameters (e.g., stirring speed, cooling rate) in detail, as minor variations can significantly impact outcomes .